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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B080745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of Solvent Yellow 176 and

its commercially available analogs. The data presented is curated from publicly available

technical datasheets and industry publications. A standardized experimental protocol for

evaluating heat resistance in a polymer matrix is also detailed to assist in reproducible in-house

assessments.

Comparative Analysis of Heat Resistance
The thermal stability of solvent dyes is a critical parameter for their application in high-

temperature processes, such as the coloring of engineering plastics. Inconsistent heat

resistance can lead to color degradation and compromised product integrity. This section

provides a quantitative comparison of the heat resistance of Solvent Yellow 176 and its

analogs.
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Dye Name
Chemical Class (if
available)

CAS Number
Heat Resistance
(°C)

Solvent Yellow 176 Quinoline 10319-14-9 280 - 320

Solvent Yellow 163 Anthraquinone 13676-91-0 300

Solvent Yellow 114 Quinoline 75216-45-4 300

Solvent Yellow 93 Pyrazolone 4702-90-3 300

Solvent Yellow 179 Methine 80748-21-6

Not specified,

"excellent heat

resistance"

Solvent Yellow 21 Metal Complex 5601-29-6 160 - 180

Note: The reported heat resistance values can vary between manufacturers and are dependent

on the specific polymer system and testing conditions.

Experimental Protocol for Heat Resistance
Determination
This protocol is a synthesized methodology based on industry standards such as ISO 787-21

and ASTM D3045, adapted for the evaluation of solvent dyes in a plastic matrix.

1. Materials and Equipment:

Polymer Resin: Polystyrene (PS), Acrylonitrile Butadiene Styrene (ABS), or Polycarbonate

(PC) pellets.

Solvent Dyes: Solvent Yellow 176 and its analogs.

Two-Roll Mill or Twin-Screw Extruder: For compounding the dye and polymer.

Injection Molding Machine: To produce standardized test plaques.

Forced Convection Laboratory Oven: Capable of maintaining temperatures up to 400°C with

uniform heat distribution (compliant with ASTM D5423).
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Spectrophotometer or Colorimeter: For quantitative color measurement (e.g., CIE Lab*

values).

Gray Scale for Color Change: (ISO 105-A02) for visual assessment.

2. Procedure:

Compounding:

Dry the polymer resin according to the manufacturer's specifications to remove moisture.

Prepare a masterbatch by compounding a higher concentration of the solvent dye (e.g.,

1%) with the polymer resin using a two-roll mill or twin-screw extruder. Ensure a

homogeneous dispersion.

Let down the masterbatch with additional virgin polymer to achieve the final desired

concentration (e.g., 0.1%).

Specimen Preparation:

Using an injection molding machine, produce standardized test plaques (e.g., 50mm x

50mm x 2mm) from the colored polymer.

Produce a set of control plaques that will not be subjected to heat aging.

Heat Aging:

Preheat the forced convection oven to the first test temperature (e.g., 240°C).

Place a set of test plaques in the oven, ensuring they are not in contact with each other.

Expose the plaques to the set temperature for a specified duration (e.g., 10 minutes).

Remove the plaques and allow them to cool to room temperature.

Repeat the heat aging process at incrementally higher temperatures (e.g., in 10°C or 20°C

intervals) with new sets of plaques.
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Evaluation:

Visual Assessment: Compare the color of the heat-aged plaques to the control plaques

under standardized lighting conditions. Use the gray scale to assess the degree of color

change. The heat resistance is often defined as the highest temperature at which the color

change is acceptable (e.g., a rating of 4-5 on the gray scale).

Instrumental Measurement: Use a spectrophotometer to measure the CIE Lab* values of

the control and heat-aged plaques. Calculate the color difference (ΔEab). The heat
resistance can be defined as the temperature at which the ΔEab value exceeds a

predetermined threshold.

Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

heat resistance of solvent dyes.
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Caption: Experimental workflow for heat resistance testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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